(5E)-5-[[5-chloro-2-[3-(2,6-dimethylphenoxy)propoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[[5-chloro-2-[3-(2,6-dimethylphenoxy)propoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H20ClNO3S2/c1-13-5-3-6-14(2)19(13)26-10-4-9-25-17-8-7-16(22)11-15(17)12-18-20(24)23-21(27)28-18/h3,5-8,11-12H,4,9-10H2,1-2H3,(H,23,24,27)/b18-12+
• InChI Key: CFDUHMCGPRLMDD-LDADJPATSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCCCOC2=C(C=C(C=C2)Cl)C=C3C(=O)NC(=S)S3
• Isomeric SMILES: CC1=C(C(=CC=C1)C)OCCCOC2=C(C=C(C=C2)Cl)/C=C/3\C(=O)NC(=S)S3
• Molecular Formula: C21H20ClNO3S2
• Molecular Weight: 434.0 g/mol

Description

(5E)-5-[[5-chloro-2-[3-(2,6-dimethylphenoxy)propoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is a complex organic compound with potential applications in various scientific fields. This compound features a thiazolidinone core, which is known for its biological activity, and is further modified with chlorinated and phenoxypropoxy substituents, enhancing its chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-5-[[5-chloro-2-[3-(2,6-dimethylphenoxy)propoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one typically involves multi-step organic reactions. The process begins with the preparation of the thiazolidinone core, followed by the introduction of the chlorinated phenyl and phenoxypropoxy groups. Common reagents used in these reactions include thionyl chloride, phenol derivatives, and various catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency in large-scale production.

Chemical Reactions Analysis

Types of Reactions

(5E)-5-[[5-chloro-2-[3-(2,6-dimethylphenoxy)propoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the sulfur atom or other functional groups.

Substitution: Halogen atoms, such as chlorine, can be substituted with other groups to create derivatives with different properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could produce a variety of derivatives with different substituents replacing the chlorine atom.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development due to its unique chemical structure and potential therapeutic effects.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of (5E)-5-[[5-chloro-2-[3-(2,6-dimethylphenoxy)propoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one involves its interaction with molecular targets in biological systems. The compound may bind to specific enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Dichloroanilines: These compounds share the chlorinated aromatic ring structure but differ in their overall molecular framework and functional groups.

Thiazolidinones: Compounds with a similar thiazolidinone core but different substituents, leading to variations in their chemical and biological properties.

Uniqueness

(5E)-5-[[5-chloro-2-[3-(2,6-dimethylphenoxy)propoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and potential biological activity. This uniqueness makes it a valuable compound for research and development in various scientific fields.